Cas no 1334490-27-5 (Methyl 6-isopropoxynicotinate)

• Product Name: Methyl 6-isopropoxynicotinate
• CAS No: 1334490-27-5
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 5081156
• Update Time: 2025-10-29

Methyl 6-isopropoxynicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-isopropoxynicotinate
• methyl 6-(propan-2-yloxy)pyridine-3-carboxylate

• Inchi： 1S/C10H13NO3/c1-7(2)14-9-5-4-8(6-11-9)10(12)13-3/h4-7H,1-3H3
• InChI Key： IKKAHBLHHMWNOO-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)OC)=CN=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• XLogP3: 1.8
• Topological Polar Surface Area: 48.4

Additional information on Methyl 6-isopropoxynicotinate

Exploring Methyl 6-isopropoxynicotinate (CAS No. 1334490-27-5): Properties, Applications, and Industry Insights

Methyl 6-isopropoxynicotinate (CAS No. 1334490-27-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This ester derivative of nicotinic acid features a unique isopropoxy substitution at the 6-position, offering distinct reactivity and solubility profiles. With the growing demand for heterocyclic building blocks in drug discovery, this compound has emerged as a valuable intermediate for synthesizing bioactive molecules and crop protection agents.

The molecular structure of Methyl 6-isopropoxynicotinate combines a pyridine core with ester and ether functionalities, making it particularly useful for cross-coupling reactions and nucleophilic substitutions. Researchers frequently search for "nicotinate derivatives solubility" or "6-substituted pyridine synthesis," reflecting the compound's relevance in modern organic chemistry. Its lipophilic character, imparted by the isopropoxy group, enhances membrane permeability—a critical factor explored in queries like "improving drug bioavailability."

Recent studies highlight its role in developing kinase inhibitors, addressing trending topics such as "targeted cancer therapies" and "signal transduction modulation." The compound's CAS No. 1334490-27-5 is increasingly cited in patent literature for agricultural chemical formulations, coinciding with searches for "eco-friendly pesticide intermediates." Analytical data shows optimal stability under anhydrous conditions, a feature frequently queried as "storage of sensitive esters."

From a synthetic perspective, Methyl 6-isopropoxynicotinate serves as a precursor for chiral auxiliaries and ligand design, aligning with industry searches for "asymmetric catalysis building blocks." Its regioselective reactivity enables precise functionalization, making it valuable for "structure-activity relationship studies"—a hot topic in medicinal chemistry forums. The compound's melting point range (78-82°C) and HPLC purity (>98%) are frequently verified parameters in quality control protocols.

Environmental considerations have spurred interest in the compound's biodegradation pathways, with researchers examining its microbial metabolism in soil systems. This responds to growing searches for "green chemistry metrics" and "benign by design" principles. The isopropoxy group in particular influences photostability—a property often investigated under "UV degradation of agrochemicals" search terms.

In analytical applications, 1334490-27-5 demonstrates excellent chromatographic behavior, making it suitable as a reference standard for method development. Laboratories frequently inquire about "HPLC method optimization for polar compounds" and "mass spectrometry fragmentation patterns," where this compound serves as a model substrate. Its distinct NMR signature (particularly the downfield-shifted pyridine protons) aids in structural confirmation studies.

The commercial availability of Methyl 6-isopropoxynicotinate has expanded with the growth of custom synthesis services, addressing demand for "bulk pharmaceutical intermediates." Current market trends show increased procurement for parallel synthesis applications, especially in combinatorial chemistry platforms. Suppliers now emphasize scale-up protocols and regulatory documentation, reflecting buyer concerns about "GMP-compliant intermediates."

Emerging research explores its potential in material science, particularly as a monomer for functional polymers with coordination sites. This intersects with popular searches for "metal-organic frameworks precursors" and "conductive polymer synthesis." The compound's electron-withdrawing character makes it particularly interesting for organic electronic applications, a rapidly growing field.

Safety assessments of CAS 1334490-27-5 confirm its compatibility with standard laboratory handling protocols, though proper personal protective equipment remains essential. Technical discussions often center on "handling moisture-sensitive compounds" and "inert atmosphere techniques," reflecting practical user concerns. The compound's shelf life extension strategies under various storage conditions are another active research area.

Looking ahead, Methyl 6-isopropoxynicotinate is poised to play a significant role in next-generation drug discovery, particularly in fragment-based lead development. Its structural features address multiple medicinal chemistry challenges currently being investigated under search terms like "improving metabolic stability" and "reducing hERG liability." The compound's versatility ensures its continued relevance across multiple scientific disciplines.